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Compound of Interest

Compound Name: 9-Deacetyltaxinine E

Cat. No.: B15591883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Deacetyltaxinine E is a naturally occurring diterpenoid belonging to the taxane family of

compounds. These compounds, originally isolated from plants of the Taxus genus, have

garnered significant attention in the scientific community, primarily due to the potent anticancer

activity of prominent members like Paclitaxel (Taxol®). 9-Deacetyltaxinine E is specifically

isolated from Taxus mairei and Taxus × media. This technical guide provides a comprehensive

overview of the currently available physicochemical properties of 9-Deacetyltaxinine E,

intended to serve as a valuable resource for researchers and professionals in drug discovery

and development.

Core Physicochemical Data
The fundamental physicochemical properties of 9-Deacetyltaxinine E that have been

established are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15591883?utm_src=pdf-interest
https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 608.72 g/mol [1]

Chemical Formula C₃₅H₄₄O₉ [1]

CAS Number 284672-78-2 [1]

Initial Source Seeds of Taxus mairei [1][2]

Tabulated Spectroscopic and Physical Data
Comprehensive experimental data for the spectroscopic and physical properties of 9-
Deacetyltaxinine E are not widely available in the public domain at the time of this publication.

The following tables are provided as a template for researchers to populate as data becomes

available through experimental characterization.

Table 1: Spectroscopic Data

Technique Data

¹H NMR
Specific chemical shift data is not currently

available in public literature.

¹³C NMR
Specific chemical shift data is not currently

available in public literature.

Mass Spectrometry (MS)
Detailed mass spectrum analysis is not currently

available in public literature.

Infrared (IR) Spectroscopy
Specific infrared absorption data is not currently

available in public literature.

UV-Vis Spectroscopy
Specific UV-Vis absorption maxima are not

currently available in public literature.

Table 2: Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/search.html?q=9-deacetyltaxinine-e&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=9-deacetyltaxinine-e&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=9-deacetyltaxinine-e&ft=&fa=&fp=
https://www.medchemexpress.com/search.html?q=9-deacetyltaxinine-e&ft=&fa=&fp=
https://natuprod.bocsci.com/product/9-deacetyltaxinine-e-cas-284672-78-2-267571.html
https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Melting Point Not currently available in public literature.

Solubility
Solubility data in common organic solvents is

not currently available in public literature.

Experimental Protocols
Detailed experimental protocols for the specific isolation and purification of 9-Deacetyltaxinine
E are not readily found in published literature. However, a general methodology for the isolation

of taxoids from Taxus species can be exemplified as follows. It is important to note that specific

conditions would need to be optimized for the targeted isolation of 9-Deacetyltaxinine E.

General Protocol for Taxoid Isolation from Taxus
Species
This protocol outlines a typical workflow for the extraction and isolation of taxane diterpenoids.
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Caption: General workflow for the isolation of taxoids.
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Methodology:

Extraction: Dried and powdered plant material (e.g., seeds, needles, or bark of Taxus mairei)

is subjected to exhaustive extraction with a polar solvent, typically methanol, at room

temperature. The solvent is then removed under reduced pressure to yield a crude extract.

Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned

successively with organic solvents of increasing polarity, such as hexane, dichloromethane,

and ethyl acetate. This step separates compounds based on their polarity, with taxoids

typically concentrating in the dichloromethane and ethyl acetate fractions.

Chromatographic Purification: The taxoid-rich fractions are then subjected to a series of

chromatographic techniques for further purification. This often involves:

Column Chromatography: Using silica gel or other stationary phases with a gradient

elution system of solvents like hexane-ethyl acetate or dichloromethane-methanol.

Preparative High-Performance Liquid Chromatography (HPLC): For final purification of the

target compound, 9-Deacetyltaxinine E, using a suitable column (e.g., C18) and mobile

phase.

Structure Elucidation: The structure of the isolated pure compound is confirmed using

various spectroscopic methods, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and X-ray

crystallography.

Biological Activity and Signaling Pathways
Specific biological activities and associated signaling pathways for 9-Deacetyltaxinine E have

not been extensively reported in the available scientific literature. However, the broader class of

taxoids exhibits a range of biological effects, with anticancer activity being the most prominent.

Taxanes, such as Paclitaxel, are known to function as microtubule-stabilizing agents. They bind

to the β-tubulin subunit of microtubules, promoting their polymerization and inhibiting their

depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest at the G2/M

phase and ultimately induces apoptosis in cancer cells.
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While it is plausible that 9-Deacetyltaxinine E may share some biological activities with other

taxoids, this remains to be experimentally verified. The following diagram illustrates a simplified

representation of the apoptotic signaling pathway often implicated in the action of microtubule-

targeting anticancer agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15591883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Taxoid Compound

Microtubule Stabilization

Binds to β-tubulin

Mitotic Arrest (G2/M)

Apoptotic Signaling Cascade

Caspase Activation

Apoptosis

Click to download full resolution via product page

Caption: Simplified apoptotic pathway for taxoid compounds.
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Conclusion
9-Deacetyltaxinine E represents a naturally occurring taxane with potential for further scientific

investigation. This guide consolidates the currently known physicochemical data for this

compound. A significant gap in the publicly available literature exists concerning its detailed

spectroscopic characterization, physical properties, specific biological activities, and

mechanism of action. Further research is warranted to fully elucidate the properties of 9-
Deacetyltaxinine E and to explore its potential therapeutic applications. The provided general

protocols and pathway diagrams for related taxoids can serve as a foundational framework for

such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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